Cas no 1694359-63-1 (5-cyclohexyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoic acid)

• Product Name: 5-cyclohexyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoic acid
• CAS No: 1694359-63-1
• MDL: MFCD31559689
• CID: 4611303
• PubChem ID: 103668265
• Update Time: 2025-08-04

5-cyclohexyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• Cyclohexanepentanoic acid, γ-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-
• 5-cyclohexyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoic acid
• 5-cyclohexyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoic acid

• MDL： MFCD31559689

Additional information on 5-cyclohexyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoic acid

Introduction to 5-cyclohexyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoic Acid (CAS No. 1694359-63-1)

5-cyclohexyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoic acid, identified by its CAS number CAS No. 1694359-63-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, characterized by its intricate molecular structure, holds promise for various applications in drug development and therapeutic research.

The molecular framework of 5-cyclohexyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoic acid consists of a pentanoic acid backbone substituted with a cyclohexyl group at the fifth position and an N-terminal fluorenylmethoxycarbonyl (Fmoc) protected amine. This structural configuration imparts unique chemical and biological properties, making it a valuable scaffold for medicinal chemists exploring novel therapeutic agents.

In recent years, the demand for high-quality intermediates in drug synthesis has surged, driven by advancements in synthetic methodologies and an increasing portfolio of therapeutic targets. The synthesis and application of compounds like 5-cyclohexyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoic acid have become integral to the development of innovative pharmaceuticals.

The Fmoc protecting group is particularly noteworthy, as it is widely employed in peptide synthesis to safeguard amino groups during coupling reactions. The presence of this group in 5-cyclohexyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoic acid suggests potential utility in peptide-based drug design or as a precursor for more complex peptidomimetics.

Recent studies have highlighted the importance of fluorinated aromatic moieties in enhancing the bioactivity and pharmacokinetic profiles of pharmaceutical compounds. The fluorene component in 5-cyclohexyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoic acid may contribute to improved solubility, metabolic stability, and target binding affinity, factors that are critical for successful drug candidates.

The cyclohexyl substituent at the fifth position of the pentanoic acid chain adds another layer of structural complexity, which can influence both the physical properties and biological interactions of the compound. This substitution may enhance binding affinity to specific biological targets or modulate pharmacokinetic parameters, making it a versatile building block for drug discovery efforts.

The pharmaceutical industry has increasingly recognized the value of specialized intermediates like 5-cyclohexyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoic acid in streamlining synthetic routes and improving yields. By leveraging advanced synthetic techniques such as solid-phase peptide synthesis (SPPS) or custom chemical modifications, researchers can efficiently incorporate this compound into larger molecular frameworks.

In addition to its role as a synthetic intermediate, 5-cyclohexyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoic acid may also serve as a starting material for exploring novel chemical entities with potential therapeutic applications. The combination of cyclohexyl and fluorene moieties offers a rich structural diversity that can be exploited to discover compounds with enhanced efficacy and reduced side effects.

The growing interest in peptidomimetics as alternative therapeutic agents has further underscored the importance of compounds like 5-cyclohexyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoic acid. These molecules can mimic the bioactivity of natural peptides while offering improved pharmacokinetic properties, making them attractive candidates for drug development.

The synthesis of complex organic molecules often requires meticulous planning and execution to ensure high yields and purity. The production process for 5-cyclohexyl-4-({(9H-fluoren-9-ylmethoxycarbonyl}amino)pentanoic acid likely involves multi-step reactions, including functional group transformations and protective group strategies, all of which must be optimized to meet pharmaceutical standards.

The versatility of 5-cyclohexyl-4-{((9H-fluorenin 10 ylmethoxycarbonyl}aminopentanoic acid) makes it a valuable asset in medicinal chemistry research. Its potential applications span across various therapeutic areas, including oncology, immunology, and neurology, where novel molecular entities are constantly sought to address unmet medical needs.

In conclusion, the compound CAS No. 1694359 63 1, formally known as 5-cyclohexyI -4 -{((^{Hfluenine 10 ylmethoxy carbonyI }a mlnopentanoi c acld, represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications make it a compelling candidate for further research and development in the quest for novel therapeutic agents.}